Cas no 2287302-81-0 (6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)

• Product name: 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287302-81-0
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 6335434
• PubChem ID: 165738514

6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287302-81-0
• EN300-6749800
• 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H14BrN3/c1-7(2)6-15-11-5-9(12)8(3)4-10(11)13-14-15/h4-5,7H,6H2,1-3H3
• InChI Key： AWPHVGBAXVQFFN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(CC(C)C)N=N2

Computed Properties

• Exact Mass: 267.03711g/mol
• Monoisotopic Mass: 267.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų
• XLogP3: 3.4

Additional information on 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

Research Briefing on 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS: 2287302-81-0)

In recent years, the compound 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS: 2287302-81-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative has shown promising potential in various applications, including medicinal chemistry, drug discovery, and material science. The unique structural features of this compound, characterized by the presence of a bromo and methyl substituents, make it a valuable scaffold for the development of novel therapeutic agents and functional materials.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a potent inhibitor of certain kinase enzymes, which are implicated in various cancers. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding mechanism and optimize the compound's inhibitory activity. The results indicated a high affinity for the target enzymes, with IC50 values in the nanomolar range.

Another significant advancement was reported in the field of antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antibacterial properties of 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole against multidrug-resistant bacterial strains. The compound exhibited broad-spectrum activity, particularly against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for the development of new antibiotics.

In addition to its biological applications, 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole has also been investigated for its utility in material science. A recent publication in ACS Applied Materials & Interfaces (2024) highlighted its role as a key intermediate in the synthesis of organic semiconductors. The compound's ability to form stable thin films and its favorable electronic properties make it a promising candidate for use in flexible electronics and optoelectronic devices.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole. Current synthetic routes often involve multiple steps and require stringent conditions, which may limit its practical applicability. Future research should focus on developing more efficient and scalable synthetic methodologies, as well as further exploring its mechanistic pathways and potential off-target effects.

In conclusion, 6-bromo-5-methyl-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS: 2287302-81-0) represents a versatile and highly functionalized compound with significant potential across multiple scientific disciplines. Ongoing research efforts are expected to uncover new applications and optimize its properties, paving the way for its integration into therapeutic and technological innovations.